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Compound of Interest

Compound Name: Magnesium carbonate trihydrate

Cat. No.: B169977

For Researchers, Scientists, and Professionals in Materials Science and Geology

Nesquehonite (MgCOs3-3H20) is a hydrated magnesium carbonate mineral that plays a
significant role in low-temperature geochemical processes and has potential applications in
carbon sequestration and as a precursor for magnesium-based materials. This guide provides
a comprehensive overview of its natural occurrence, formation conditions, and characterization
methodologies, tailored for a scientific audience.

Physicochemical Properties of Nesquehonite

Nesquehonite is characterized by its distinct physical and crystallographic properties, which are
crucial for its identification and understanding its behavior in various environments.
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Property

Value

Chemical Formula

MgCOs-3H20

Crystal System

Monoclinic[1][2]

Space Group

P21/m[1]

Unit Cell Parameters

a=7.705A b=5367A c=12.121A B=
90.451°[1]

Color

Colorless to white[1]

Lustre

Vitreous, Greasy[1]

Hardness (Mohs)

2.5[1][2]

**Density (g/cm3) **

1.824 - 1.854 (measured), 1.856 (calculated)[1]

Cleavage Perfect on {101}, Good on {010}[1]
Very slightly soluble in water, readily soluble in
Solubility dilute acids with effervescence.[1] Its solubility in

water increases in the presence of CO2.[1]

Natural Occurrence and Geological Settings

Nesquehonite is a secondary mineral formed under near-surface conditions.[3] It is typically

found in environments where magnesiume-rich fluids interact with a source of carbonate.

Common Geological Settings:

o Serpentinite Alteration: It is frequently found as an alteration product in serpentinites and

other ultramafic rocks.[3] The weathering of these rocks releases magnesium ions into

solution, which then react with atmospheric or dissolved carbon dioxide to form

nesquehonite.

o Coal Mines: The type locality for nesquehonite is the Nesquehoning Coal Mine in

Pennsylvania, USA.[2][4] It occurs as efflorescences on mine walls and timbers.
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» Caves and Lava Tubes: Nesquehonite can precipitate from magnesium-rich seepage waters
in caves and lava tubes.

e Spring Deposits: It is also found around springs where magnesium-bearing waters emerge
and degas COgz, leading to carbonate precipitation.

o Antarctic Meteorites: An interesting occurrence of nesquehonite is on the surface of some
meteorites found in Antarctica, where it forms through the reaction of meteorite minerals with
terrestrial water and CO:z at near-freezing temperatures.[3]

Associated Minerals:

Nesquehonite is often found in association with other hydrated magnesium carbonates and
related minerals, including:

o Lansfordite (MgCOs-5H20)[3]

e Hydromagnesite (Mgs(COs3)4(OH)2:4H20)
e Dypingite (Mgs(CO3)a(OH)2-5H20)

e Artinite (Mgz(COs3)(OH)2-3H20)

e Brucite (Mg(OH)2)

e Calcite (CaCO:s)

e Aragonite (CaCO3)

Formation and Transformation Pathways

The formation and stability of nesquehonite are highly dependent on environmental conditions
such as temperature, pH, and the partial pressure of COa.

Formation Conditions:
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Parameter

Condition

Temperature

Nesquehonite typically forms at low
temperatures, generally below 52°C.[5] Some
studies indicate its precipitation at temperatures
ranging from 25 to 50°C.[5] At temperatures
below 10°C, the more hydrated lansfordite may
form preferentially.[4] Free energy calculations
suggest nesquehonite is the most stable
magnesium carbonate hydrate at temperatures
below 269 K (-4°C).

pH

The formation of nesquehonite is favored in
alkaline conditions. Experimental studies have
shown that it precipitates in a pH range of 8.5 to
12.5. At a pH below 8, the compound Mg(HCOs)
(OH)-2H20 may form instead.

PCO:2

Nesquehonite can form at near-ambient partial
pressures of COz. The stability boundary
between hydromagnesite and nesquehonite is
at a PCO: of approximately 10~2 atm at 25°C.[6]

Formation from Serpentine Weathering:

The diagram below illustrates the simplified pathway of nesquehonite formation from the

weathering of serpentine.

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://espace.inrs.ca/id/eprint/12247/1/P4075.pdf
https://espace.inrs.ca/id/eprint/12247/1/P4075.pdf
https://www.researchgate.net/publication/41486076_The_thermal_behaviour_and_structural_stability_of_nesquehonite_MgCO33H2O_evaluated_by_in_situ_laboratory_parallel-beam_X-ray_powder_diffraction_New_constraints_on_CO2_sequestration_within_minerals
https://www.osti.gov/servlets/purl/764025
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Serpentine (MgzSi20s(OH)a4)

Weathering (H20, CO2)

Mg?* ions in solution

Carbonation (CO327)

( Nesquehonite (MgCOs-3H20) )
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Formation of nesquehonite from serpentine weathering.

Transformation Pathways:

Nesqguehonite is a metastable phase and can transform into more stable hydrated magnesium
carbonates over time, particularly with changes in temperature and humidity.
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Transformation pathway of nesquehonite to more stable carbonates.

The transition from nesquehonite to hydromagnesite is reported to begin at temperatures
above 52°C.[5] This transformation can proceed through an intermediate phase of dypingite.[7]
Further heating under hydrothermal conditions (120-185°C) can lead to the formation of the
most stable magnesium carbonate, magnesite.[8]
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Experimental Protocols for Characterization

The identification and characterization of nesquehonite rely on a combination of analytical
techniques. Below are generalized experimental protocols for the most common methods.

Experimental Workflow:

Sample Collection
and Preparation

Thermogravimetric Analysis (TGA) Scanning Electron Microscopy (SEM)
Thermal Stability & Hydration State Morphology & Microstructure

:

Data Analysis
& Interpretation

X-ray Diffraction (XRD)
Phase Identification & Crystal Structure

Click to download full resolution via product page
Experimental workflow for nesquehonite characterization.
a) X-ray Diffraction (XRD)

e Purpose: To identify the crystalline phases present in a sample and to determine the crystal

structure of nesquehonite.

» Methodology:

o A powdered sample of the mineral is prepared to ensure random orientation of the

crystallites.
o The sample is mounted on a sample holder in an X-ray diffractometer.

o The sample is irradiated with monochromatic X-rays (commonly Cu Ka radiation) over a

range of 208 angles.
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o The diffracted X-rays are detected, and their intensity is recorded as a function of the 26
angle.

o The resulting diffraction pattern is compared with standard diffraction patterns from
databases (e.g., the Powder Diffraction File - PDF) to identify the mineral phases. For
nesquehonite, characteristic reflections are observed at approximately 15.80°, 21.01°,
26.86°, and 32.16° 26 using CoKa radiation.[9][10]

b) Thermogravimetric Analysis (TGA)
e Purpose: To study the thermal stability of nesquehonite and to quantify its water content.
o Methodology:

o Asmall, precisely weighed amount of the sample is placed in a crucible within a
thermogravimetric analyzer.

o The sample is heated at a constant rate (e.g., 1°C/min to 10°C/min) in a controlled
atmosphere (e.g., nitrogen or air).[11]

o The mass of the sample is continuously monitored as a function of temperature.

o The resulting TGA curve shows mass loss at specific temperatures corresponding to
dehydration and decarbonation events. Nesquehonite typically shows a significant weight
loss corresponding to the loss of its three water molecules, followed by decarbonation at
higher temperatures. The thermal decomposition of nesquehonite is a multi-step process,
with the initial loss of water occurring at temperatures above 52°C.

c) Scanning Electron Microscopy (SEM)
e Purpose: To visualize the morphology and microstructure of nesquehonite crystals.
e Methodology:

o The sample is mounted on an SEM stub using conductive adhesive.

o If the sample is non-conductive, it is coated with a thin layer of a conductive material (e.qg.,
gold or carbon) to prevent charging.
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o The sample is placed in the SEM chamber, which is evacuated to a high vacuum.
o Afocused beam of electrons is scanned across the surface of the sample.

o The interactions between the electron beam and the sample produce various signals (e.g.,
secondary electrons, backscattered electrons) that are used to form an image of the
surface topography and composition. Nesquehonite typically forms acicular or prismatic
crystals, often in radiating aggregates.[3]

Conclusion

Nesquehonite is a geologically significant mineral that provides insights into low-temperature,
near-surface geochemical processes. Its formation is intricately linked to the weathering of
magnesium-rich rocks and specific environmental conditions of temperature and pH. A
thorough understanding of its properties, occurrence, and transformation pathways, facilitated
by standard analytical techniques, is essential for researchers in geology, materials science,
and for evaluating its potential in applications such as carbon mineralization. The detailed
characterization of nesquehonite from various natural settings continues to contribute to our
knowledge of magnesium carbonate systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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